Cas no 1223573-53-2 (tert-butyl 1-thia-6-azaspiro[3.3]heptane-6-carboxylate)

• Product Name: tert-butyl 1-thia-6-azaspiro[3.3]heptane-6-carboxylate
• CAS No: 1223573-53-2
• MF: C₁₀H₁₇NO₂S
• MW: 215.312481641769
• MDL: MFCD22421667
• CID: 1214048
• PubChem ID: 89515257
• Update Time: 2025-10-23

tert-butyl 1-thia-6-azaspiro[3.3]heptane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-propanyl 1-thia-6-azaspiro[3.3]heptane-6-carboxylate
• SureCN5895323
• tert-butyl 1-oxo-7-azaspiro[3.5]nonane-7-carboxylate
• 1-Oxo-7-Boc-7-azaspiro[3.5]nonane
• 1-Oxo-7-aza-spiro[3.5]nonane-7-carboxylic acid tert-butyl ester
• tert-butyl 1-thia-6-azaspiro[3.3]heptane-6-carboxylate
• ANW-64542
• AC1Q1N2I
• N-BOC-1-OXO-7-AZASPIRO[3.5]NONANE
• CTK8C0345
• 3-Oxo-7-azaspiro[3.5]nonane-7-carboxylate tert-butyl ester
• CS-0078570
• SCHEMBL14881271
• 1223573-53-2
• AKOS025311372
• DB-232283
• 6-Boc-1-thia-6-azaspiro[3.3]heptane
• EN300-8812119
• RMCMFZVMTSLHBT-UHFFFAOYSA-N

• MDL： MFCD22421667
• Inchi： 1S/C10H17NO2S/c1-9(2,3)13-8(12)11-6-10(7-11)4-5-14-10/h4-7H2,1-3H3
• InChI Key： RMCMFZVMTSLHBT-UHFFFAOYSA-N
• SMILES： S1CCC21CN(C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 215.09799996g/mol
• Monoisotopic Mass: 215.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.8Ų

Additional information on tert-butyl 1-thia-6-azaspiro[3.3]heptane-6-carboxylate

tert-butyl 1-thia-6-azaspiro[3.3]heptane-6-carboxylate: A Comprehensive Overview

The compound with CAS No. 1223573-53-2, known as tert-butyl 1-thia-6-azaspiro[3.3]heptane-6-carboxylate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique spirocyclic structure, which combines a thiane (1-thia) and an azacycle (6-aza) within a heptane framework. The presence of the tert-butyl group and the carboxylate moiety further enhances its chemical versatility, making it a valuable compound for various applications.

The spiro[3.3]heptane core of this molecule is a bicyclic structure where two rings are joined at a single atom, creating a highly strained yet stable framework. This structural feature is not only intriguing from a purely academic standpoint but also has practical implications in drug design and polymer chemistry. Recent studies have shown that such spirocyclic compounds can exhibit unique pharmacokinetic properties, making them promising candidates for therapeutic agents.

The synthesis of tert-butyl 1-thia-6-azaspiro[3.3]heptane-6-carboxylate typically involves a multi-step process that includes ring-forming reactions and functional group transformations. One common approach is the use of nucleophilic substitution reactions to introduce the azacycle, followed by oxidation steps to form the thiane ring. The tert-butyl group is often introduced via esterification reactions, which not only stabilizes the molecule but also facilitates further modifications.

In terms of applications, this compound has shown potential in several areas. For instance, its thiane ring can act as a sulfur donor in coordination chemistry, enabling the formation of metal complexes with unique magnetic properties. Additionally, the azacycle provides opportunities for nitrogen-based interactions, which are valuable in supramolecular chemistry and catalysis.

Recent research has also highlighted the role of tert-butyl 1-thia-6-azaspiro[3.3]heptane-6-carboxylate in drug delivery systems. The carboxylate group can be modified to create bioactive molecules with enhanced solubility and targeting capabilities. For example, studies have demonstrated that derivatives of this compound can serve as carriers for hydrophobic drugs, improving their bioavailability.

The structural complexity of this molecule also makes it an excellent candidate for studying conformational dynamics and stereochemistry. Advanced computational methods, such as molecular dynamics simulations, have been employed to investigate the conformational flexibility of the spirocyclic core. These studies provide insights into how the molecule interacts with biological systems at the molecular level.

In conclusion, tert-butyl 1-thia-6-azaspiro[3.3]heptane-6-carboxylate is a versatile compound with a rich structural framework that offers numerous possibilities for chemical innovation. Its unique properties continue to inspire researchers across various disciplines, ensuring its relevance in both academic and industrial settings.